15-METHYLHEXADECANOIC ACID
15-METHYLHEXADECANOIC ACID
Isoheptadecanoic acid is a branched-chain saturated fatty acid comprising hexadecanoic (palmitic) acid substituted at position 15 by a methyl group. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is a conjugate acid of an isoheptadecanoate.
15-methyl palmitic acid, also known as iso-Margaric acid or C17:0, is classified as a long-chain fatty acid. A long-chain fatty acid are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 15-methyl palmitic acid is considered a practically insoluble (in water), acidic compound. 15-methyl palmitic acid is a Fatty Acid lipid molecule.
15-methyl palmitic acid, also known as iso-Margaric acid or C17:0, is classified as a long-chain fatty acid. A long-chain fatty acid are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 15-methyl palmitic acid is considered a practically insoluble (in water), acidic compound. 15-methyl palmitic acid is a Fatty Acid lipid molecule.
Brand Name:
Vulcanchem
CAS No.:
1603-03-8
VCID:
VC0073211
InChI:
InChI=1S/C17H34O2/c1-16(2)14-12-10-8-6-4-3-5-7-9-11-13-15-17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
SMILES:
CC(C)CCCCCCCCCCCCCC(=O)O
Molecular Formula:
C17H34O2
Molecular Weight:
270.5 g/mol
15-METHYLHEXADECANOIC ACID
CAS No.: 1603-03-8
Main Products
VCID: VC0073211
Molecular Formula: C17H34O2
Molecular Weight: 270.5 g/mol
| CAS No. | 1603-03-8 |
|---|---|
| Product Name | 15-METHYLHEXADECANOIC ACID |
| Molecular Formula | C17H34O2 |
| Molecular Weight | 270.5 g/mol |
| IUPAC Name | 15-methylhexadecanoic acid |
| Standard InChI | InChI=1S/C17H34O2/c1-16(2)14-12-10-8-6-4-3-5-7-9-11-13-15-17(18)19/h16H,3-15H2,1-2H3,(H,18,19) |
| Standard InChIKey | IIUXHTGBZYEGHI-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CC(C)CCCCCCCCCCCCCC(=O)O |
| Appearance | Unit:20 mgSolvent:nonePurity:98+%Physical solid |
| Description | Isoheptadecanoic acid is a branched-chain saturated fatty acid comprising hexadecanoic (palmitic) acid substituted at position 15 by a methyl group. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is a conjugate acid of an isoheptadecanoate. 15-methyl palmitic acid, also known as iso-Margaric acid or C17:0, is classified as a long-chain fatty acid. A long-chain fatty acid are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 15-methyl palmitic acid is considered a practically insoluble (in water), acidic compound. 15-methyl palmitic acid is a Fatty Acid lipid molecule. |
| Reference | 1. J. Dickschat et al. “Biosynthesis of iso-fatty acids in myxobacteria” Organic and Biomolecular Chemistry, Vol. 3 pp. 2824-2831, 20052. T. Kaneda “Iso- and Anteiso-Fatty Acids in Bacteria: Biosynthesis, Function, and Taxonomic Significancet” American Society for Microbiology, Vol. 55(2) pp. 288-302, 19913. N. Jensen and M. Gross “Fast Atom Bombardment and Tandem Mass Spectrometry for Determining Iso- and Anteiso-Fatty Acids” Lipids, Vol. 21(5) pp. 362-365, 19864. H. Bode et al. “Biosynthesis of Iso-Fatty Acids in Myxobacteria: Iso-Even Fatty Acids Are Derived by a-Oxidation from Iso-Odd Fatty Acids” J. Am. Chem. Soc., Vol. 127(2) pp 532–533, 2005 |
| PubChem Compound | 164860 |
| Last Modified | Nov 11 2021 |
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